Cas no 2402840-23-5 (Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate)

Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate is a heterocyclic compound featuring a benzoxazepine core with a carboxylate ester functional group at the 8-position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a key intermediate for the development of pharmacologically active molecules. The benzoxazepine scaffold is known for its stability and potential bioactivity, making this compound valuable for research in central nervous system (CNS) targeting agents or other therapeutic areas. Its ester group allows for further functionalization, enhancing its utility in organic synthesis. The compound is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its reactive nature.

Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate structure

2402840-23-5 structure

Product Name:Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate

CAS No:2402840-23-5

MF:C₁₁H₁₃NO₃

MW:207.225823163986

CID:5354987

Update Time:2025-06-07

Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate
- Z4097906096
- Inchi： 1S/C11H13NO3/c1-14-11(13)8-2-3-9-7-15-5-4-12-10(9)6-8/h2-3,6,12H,4-5,7H2,1H3
- InChI Key： QTKMONBZHYNRHB-UHFFFAOYSA-N
- SMILES： O1CCNC2C=C(C(=O)OC)C=CC=2C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 232
XLogP3: 1.2
Topological Polar Surface Area: 47.6

Methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7471986-0.05g	methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate	2402840-23-5	95.0%	0.05g	$282.0	2025-03-10
Enamine	EN300-7471986-0.1g	methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate	2402840-23-5	95.0%	0.1g	$420.0	2025-03-10
Enamine	EN300-7471986-0.25g	methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate	2402840-23-5	95.0%	0.25g	$601.0	2025-03-10
Enamine	EN300-7471986-0.5g	methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate	2402840-23-5	95.0%	0.5g	$947.0	2025-03-10
Enamine	EN300-7471986-1.0g	methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate	2402840-23-5	95.0%	1.0g	$1214.0	2025-03-10
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Enamine	EN300-7471986-5.0g	methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate	2402840-23-5	95.0%	5.0g	$3520.0	2025-03-10
Enamine	EN300-7471986-10.0g	methyl 1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate	2402840-23-5	95.0%	10.0g	$5221.0	2025-03-10
1PlusChem	1P028FWB-50mg	methyl1,2,3,5-tetrahydro-4,1-benzoxazepine-8-carboxylate	2402840-23-5	95%	50mg	$399.00	2024-05-22
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